Cas no 2171688-73-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid
• CAS No: 2171688-73-4
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6299042
• PubChem ID: 165547288
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(2-methoxyethoxy)ethyl]carbamoyl}propanoic acid
• EN300-1489640
• 2171688-73-4

• Inchi： 1S/C24H28N2O7/c1-31-12-13-32-11-10-25-23(29)21(14-22(27)28)26-24(30)33-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-21H,10-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： PYHAZVBIEQUZMX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCCOC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic Acid (CAS No. 2171688-73-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid, identified by its CAS number 2171688-73-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-yl moiety, combined with amide and ester functionalities, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural complexity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid is not merely a testament to the ingenuity of synthetic chemists but also highlights its potential as a versatile building block in the development of novel therapeutic agents. The fluoren-9-yl group, known for its rigidity and electronic properties, can serve as an anchor point for further derivatization, allowing chemists to tailor the compound's characteristics for specific biological targets. Additionally, the amide and ester functionalities introduce reactivity that can be exploited in various synthetic pathways, making this compound a valuable asset in the pharmacopeia of modern drug design.

In recent years, there has been a surge in interest regarding the development of molecules with enhanced solubility and bioavailability. The presence of the 2-(2-methoxyethoxy)ethyl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid contributes to these desirable properties by increasing the compound's water solubility. This feature is particularly crucial in pharmaceutical applications, where poor solubility can significantly hinder the efficacy of a drug. The ability to enhance solubility while maintaining biological activity is a key consideration in the design of next-generation therapeutics.

The compound's potential applications extend beyond mere structural curiosity. Researchers have been exploring its utility as an intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, the fluorene moiety has been shown to enhance photophysical properties, making it suitable for applications in photodynamic therapy and imaging techniques. Furthermore, the amine and carbamate groups can be readily modified to introduce specific interactions with biological targets, such as enzymes or receptors. This adaptability underscores the compound's significance as a tool in medicinal chemistry.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid. Molecular modeling studies have provided insights into its binding modes with potential targets, helping researchers to predict and optimize its pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further development. The synergy between experimental synthesis and computational analysis has accelerated progress in developing novel therapeutics.

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid has been investigated for its potential role in addressing emerging challenges in medicine. For example, studies have suggested that compounds with similar structural motifs may exhibit anti-inflammatory or anti-cancer properties. The ability to modulate biological pathways through precise molecular design is essential in developing treatments for complex diseases. As such, this compound represents an exciting avenue for further research and development.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid involves multiple steps that showcase the expertise of synthetic chemists. The introduction of protective groups and selective deprotection strategies are critical to achieving the desired product with high purity and yield. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both time and resources required for production. This efficiency is essential for translating laboratory discoveries into viable pharmaceuticals.

The future prospects of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-methoxyethoxy)ethylcarbamoyl}propanoic acid are bright, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between academia and industry are likely to drive innovation, leading to new therapeutic interventions based on this compound or related derivatives. As our understanding of biological systems continues to grow, so too will our ability to harness molecules like this one for therapeutic benefit.